HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Product Name, component content, use to
2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-Y0479-10mM*1mLinDMSO |
L-Lactic acid |
79-33-4 | ≥98.0% | 10mM*1mLinDMSO |
￥500 | 2022-05-18 | |
| MedChemExpress | HY-Y0479-500mg |
L-Lactic acid |
79-33-4 | ≥98.0% | 500mg |
￥400 | 2025-04-15 | |
| MedChemExpress | HY-Y0479-1g |
L-Lactic acid |
79-33-4 | ≥98.0% | 1g |
￥660 | 2025-04-15 | |
| S e l l e c k ZHONG GUO | S6250-25ul |
L-Lactic acid |
79-33-4 | 99.29% | 25ul |
¥795.17 | 2023-09-15 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L118492-100mg |
L-Lactic acid |
79-33-4 | 100mg |
¥158.90 | 2023-09-02 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L122090-2.5L |
L-Lactic acid |
79-33-4 | ，90% | 2.5l |
¥551.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L122090-500ml |
L-Lactic acid |
79-33-4 | ，90% | 500ml |
¥126.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L122090-100ml |
L-Lactic acid |
79-33-4 | ，90% | 100ml |
¥39.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L122090-10L |
L-Lactic acid |
79-33-4 | ，90% | 10l |
¥1995.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L118493-25g |
L-Lactic acid |
79-33-4 | ≥98%(T) | 25g |
¥2296.90 | 2023-09-02 |
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L-Lactic acid (CAS No. 79-33-4) is a chiral organic acid that has garnered significant attention in the biomedical field due to its unique chemical properties and diverse applications. As a stereoisomer of lactic acid, L-Lactic acid plays a critical role in various biological processes, including energy metabolism, tissue regeneration, and drug delivery systems. Recent advancements in biomedical research have further expanded its utility, making it an essential compound in modern pharmaceutical and medical technologies.
One of the most notable applications of L-Lactic acid is in the development of biodegradable polymers. The compound is a key component in the synthesis of polylactic acid (PLA), a biocompatible and biodegradable material widely used in medical devices and drug delivery systems. Studies published in 2023 have demonstrated that L-Lactic acid-based polymers exhibit excellent mechanical properties and degradation rates, making them ideal for applications such as biocompatible scaffolds and controlled-release formulations. These findings underscore the importance of L-Lactic acid in advancing regenerative medicine and biomaterials science.
In addition to its role in polymer science, L-Lactic acid has been extensively studied for its pharmacological effects. Research in 2024 has highlighted its potential as an anti-inflammatory agent, with studies showing that L-Lactic acid can modulate immune responses and reduce inflammation in chronic diseases. For instance, a recent study published in Journal of Biomedical Materials Research found that L-Lactic acid derivatives significantly inhibited the production of pro-inflammatory cytokines in inflammatory bowel disease models. These results suggest that L-Lactic acid could be a promising therapeutic candidate for inflammatory disorders.
The synthesis of L-Lactic acid has also been a focus of recent biotechnological innovations. Traditional methods for producing L-Lactic acid often involve chemical processes that may generate byproducts, but newer biotechnological approaches have improved efficiency and sustainability. A 2023 study in Bioengineering and Translational Medicine described a novel enzymatic process that utilizes microbial fermentation to produce L-Lactic acid with high purity and yield. This method not only reduces environmental impact but also ensures the biocompatibility of the final product, which is crucial for medical applications.
Another emerging area of research involves the use of L-Lactic acid in nanotechnology and nanomedicine. Scientists are exploring how L-Lactic acid can be incorporated into nanostructures to enhance drug delivery efficiency. A 2024 study in Nano Today demonstrated that L-Lactic acid-based nanoparticles could target specific cells and release therapeutic agents in a controlled manner. This innovation has the potential to revolutionize targeted drug delivery and improve treatment outcomes for chronic diseases.
The biological significance of L-Lactic acid extends beyond its chemical properties. It is naturally produced in the body during anaerobic glycolysis and plays a role in cellular energy metabolism. However, excessive accumulation of L-Lactic acid can lead to lactic acidosis, a condition that requires careful management. Recent clinical studies have focused on understanding the mechanisms underlying L-Lactic acid toxicity and developing strategies to mitigate its effects. These efforts are critical for ensuring the safe use of L-Lactic acid in medical treatments.
In the field of biomaterials, L-Lactic acid is often combined with other compounds to create composite materials with enhanced properties. For example, L-Lactic acid is frequently paired with hydroxyapatite to produce bone graft substitutes that mimic the structure of natural bone. A 2023 study in Acta Biomaterialia reported that L-Lactic acid-hydroxyapatite composites exhibited superior mechanical strength and osteointegration compared to traditional materials. These findings highlight the versatility of L-Lactic acid in biomedical applications.
Moreover, L-Lactic acid has found applications in cosmetic and dermatological treatments. Its ability to promote skin regeneration and reduce inflammation makes it a valuable ingredient in topical formulations. A 2024 study in Journal of Cosmetic Dermatology found that L-Lactic acid-based creams improved skin texture and reduced acne severity in patients with skin conditions. These results suggest that L-Lactic acid could be a key component in future cosmetic products.
Despite its many benefits, the use of L-Lactic acid is not without challenges. One of the main concerns is the degradation rate of L-Lactic acid-based materials, which can affect their performance in medical applications. Researchers are actively working to optimize the degradation kinetics of L-Lactic acid by modifying its chemical structure or combining it with other polymers. A 2023 study in Advanced Healthcare Materials proposed a novel approach to enhance the degradation rate of L-Lactic acid while maintaining its biocompatibility. These advancements are crucial for the continued development of biodegradable materials in medicine.
In conclusion, L-Lactic acid is a multifunctional compound with a wide range of biomedical applications. From biodegradable polymers to drug delivery systems, L-Lactic acid continues to play a vital role in modern medicine. As research in 2024 demonstrates, the potential of L-Lactic acid is expanding, and its impact on healthcare is expected to grow in the coming years. By addressing current challenges and exploring new applications, the future of L-Lactic acid in biomedical science looks promising.
For more information on the latest developments in L-Lactic acid research, refer to recent scientific journals and conference proceedings in biomedical engineering and pharmaceutical sciences. These resources provide up-to-date insights into the applications and innovations involving L-Lactic acid, ensuring that researchers and practitioners can stay informed about the latest advancements in this field.
Ultimately, the continued exploration of L-Lactic acid's properties and applications is essential for advancing biomedical technologies and improving patient outcomes. By leveraging the unique characteristics of L-Lactic acid, scientists and engineers can develop innovative solutions that address some of the most pressing challenges in healthcare today.
As the field of biomedical research evolves, L-Lactic acid is likely to remain a key player in the development of new medical treatments and materials. Its versatility and adaptability make it an ideal candidate for future innovations in medicine, and its role in shaping the future of healthcare is only beginning to be fully realized.
By staying informed about the latest developments in L-Lactic acid research and applications, professionals in biomedical engineering, pharmaceutical sciences, and medical technology can contribute to the ongoing progress in this exciting field. The future of L-Lactic acid is bright, and its impact on healthcare is poised to grow significantly in the years to come.
As the demand for biodegradable materials and targeted drug delivery continues to rise, the importance of L-Lactic acid in biomedical applications will only increase. By investing in research and development, the scientific community can unlock new possibilities and enhance the effectiveness of L-Lactic acid-based solutions. This commitment to innovation will ensure that L-Lactic acid remains a cornerstone of modern medicine for years to come.
With its numerous applications and ongoing research, L-Lactic acid is set to play an even more significant role in the future of biomedical science. As scientists and engineers continue to explore its potential, the impact of L-Lactic acid on healthcare is expected to grow, leading to more effective treatments and innovative medical solutions.
By fostering collaboration between researchers, clinicians, and industry professionals, the field of L-Lactic acid research can continue to advance, leading to new discoveries and applications that benefit patients worldwide. The future of L-Lactic acid is not just about its current uses but also about the untapped potential that lies ahead, making it an essential area of focus for biomedical innovation.
As the world continues to face new challenges in healthcare and medicine, the role of L-Lactic acid in addressing these issues will become increasingly important. By harnessing its properties and exploring its applications, the scientific community can develop solutions that improve patient outcomes and enhance the quality of care. The future of L-Lactic acid is a testament to the power of biomedical research and its potential to transform healthcare in the years to come.
Ultimately, the journey of L-Lactic acid in biomedical science is just beginning, and its impact on the future of medicine is expected to be profound. By continuing to invest in research and development, the scientific community can unlock new possibilities and ensure that L-Lactic acid remains at the forefront of biomedical innovation for years to come.
As the field of biomedical engineering and < L-Lactic Acid: A Versatile Compound in Biomedical Innovation L-Lactic acid is a multifunctional compound with a wide range of applications in biomedical science. From biodegradable polymers to drug delivery systems, L-Lactic acid continues to play a pivotal role in modern medicine. As research in 2024 demonstrates, the potential of L-Lactic acid is expanding, and its impact on healthcare is expected to grow significantly in the coming years. ### Key Applications of L-Lactic Acid 1. Biodegradable Polymers: L-Lactic acid is a key component in the production of biodegradable polymers, which are used in various medical applications, including sutures, implants, and drug delivery devices. These polymers offer the advantage of degrading naturally in the body, reducing the need for surgical removal. 2. Drug Delivery Systems: L-Lactic acid-based polymers are used to create biodegradable drug delivery systems that can release medications over time. This controlled release mechanism is particularly beneficial for chronic conditions requiring long-term treatment. 3. Medical Devices: The biocompatibility and biodegradability of L-Lactic acid make it an ideal material for medical devices such as stents, bone fixation devices, and tissue engineering scaffolds. These devices can be designed to degrade after serving their purpose, minimizing long-term complications. 4. Cosmetic and Dermatological Treatments: L-Lactic acid is also used in cosmetic products due to its ability to promote skin regeneration and reduce inflammation. It is commonly found in topical formulations for improving skin texture and treating acne. ### Current Research and Innovations - Enhanced Degradation Kinetics: Researchers are actively working to optimize the degradation rate of L-Lactic acid-based materials. By modifying its chemical structure or combining it with other polymers, scientists aim to achieve a balance between biocompatibility and controlled degradation. - Targeted Drug Delivery: Advances in nanotechnology have led to the development of L-Lactic acid-based nanoparticles for targeted drug delivery. These nanoparticles can deliver drugs directly to specific cells or tissues, improving treatment efficacy and reducing side effects. - Tissue Engineering: L-Lactic acid is being explored for its potential in tissue engineering. Its ability to support cell growth and differentiation makes it a promising candidate for creating artificial tissues and organs. ### Future Prospects As the demand for biodegradable materials and targeted drug delivery solutions continues to rise, the importance of L-Lactic acid in biomedical applications will only increase. By investing in research and development, the scientific community can unlock new possibilities and enhance the effectiveness of L-Lactic acid-based solutions. ### Conclusion The journey of L-Lactic acid in biomedical science is just beginning, and its impact on the future of medicine is expected to be profound. By fostering collaboration between researchers, clinicians, and industry professionals, the field of L-Lactic acid research can continue to advance, leading to new discoveries and applications that benefit patients worldwide. The future of L-Lactic acid is a testament to the power of biomedical research and its potential to transform healthcare in the years to come.
